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Compound of Interest

Compound Name: Rgfp966

Cat. No.: B1193544 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical compounds are paramount to ensuring a safe laboratory environment and

minimizing environmental impact. This guide provides essential safety and logistical information

for the proper disposal of RGFP966, a selective histone deacetylase 3 (HDAC3) inhibitor.

Adherence to these procedural steps is critical for operational safety and regulatory

compliance.

RGFP966 is an active area of research for its role in modifying epigenetic landscapes and its

potential therapeutic applications.[1][2] Its biological activity, including the induction of

apoptosis in certain cell lines, necessitates careful management of its waste stream.[3] The

following procedures are based on established laboratory safety protocols and specific hazard

information for RGFP966.

Immediate Safety and Personal Protective
Equipment (PPE)
Before initiating any disposal procedures, ensure that the appropriate personal protective

equipment is worn to prevent exposure.

Recommended PPE:

Eye Protection: Chemical safety goggles are mandatory.

Hand Protection: Wear compatible, chemical-resistant gloves (e.g., nitrile).
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Body Protection: A standard laboratory coat must be worn.

Respiratory Protection: If handling the powder outside of a fume hood or in case of dust

formation, a respirator is recommended.

Hazard Classification and Waste Identification
RGFP966 is classified with the following hazard statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Due to these classifications, all forms of RGFP966 waste—including the pure compound,

solutions, and contaminated labware—must be treated as hazardous waste.

Step-by-Step Disposal Procedures
The proper disposal of RGFP966 waste should be conducted in a manner that segregates it

from general laboratory trash and prevents its release into the sanitary sewer system.

Step 1: Waste Segregation and Collection
Proper segregation at the point of generation is the first and most critical step. Three primary

waste streams should be considered for RGFP966:

Solid Waste: Unused or expired RGFP966 powder, contaminated personal protective

equipment (gloves, weigh boats, etc.), and any labware that has come into direct contact

with the solid compound.

Liquid Waste: Solutions containing RGFP966, including stock solutions, experimental media,

and solvent rinses of contaminated glassware.

Sharps Waste: Needles, syringes, or any other sharp objects contaminated with RGFP966.
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Step 2: Containerization and Labeling
All waste must be collected in appropriate, clearly labeled containers.

Solid Waste: Collect in a designated, sealable plastic bag or a wide-mouthed, screw-cap

container. The container should be clearly labeled "Hazardous Waste," with the chemical

name "RGFP966" and the associated hazards (e.g., "Irritant," "Harmful if Swallowed").

Liquid Waste: Collect in a sealable, chemical-resistant container (e.g., a high-density

polyethylene bottle) with a screw cap. The container must be labeled as "Hazardous Waste,"

with the full chemical name "RGFP966," the solvent system used (e.g., DMSO, Ethanol), and

the approximate concentration. The pH of the waste solution should be neutral (pH 6-8)

before it is added to the container.

Sharps Waste: Place all contaminated sharps directly into a designated, puncture-proof

sharps container.

Step 3: Temporary Storage
Store all RGFP966 waste in a designated satellite accumulation area within the laboratory. This

area should be clearly marked, and secondary containment (such as a chemical-resistant tray)

should be used to prevent the spread of any potential spills.

Step 4: Final Disposal
The final disposal of RGFP966 waste must be handled by your institution's Environmental

Health and Safety (EHS) department or a licensed hazardous waste disposal contractor. Do

not attempt to dispose of RGFP966 waste through standard laboratory trash or by pouring it

down the drain. Follow your institution's specific procedures for requesting a hazardous waste

pickup.

Quantitative Data Summary
The following table summarizes key quantitative data for RGFP966, which is essential for

proper waste management and safety assessments.
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Property Value

CAS Number 1357389-11-7

Molecular Formula C₂₁H₁₉FN₄O

Molecular Weight 362.4 g/mol

Solubility Soluble in DMSO (up to 100 mM) and Ethanol.

Hazard Statements H302, H315, H319, H335

Precautionary Statement

P501: Dispose of contents/container in

accordance with

local/regional/national/international regulations.

RGFP966 Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

RGFP966 waste.
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Caption: Decision tree for the proper segregation and disposal of RGFP966 waste.

By adhering to these procedures, laboratory personnel can ensure the safe and compliant

disposal of RGFP966, fostering a secure research environment and upholding their

commitment to environmental stewardship.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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